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Compound of Interest

Compound Name: Bromo-PEG4-MS

Cat. No.: B8248222 Get Quote

Welcome to the technical support center for the Bromo-PEG4-MS linker. This resource is

designed for researchers, scientists, and drug development professionals to provide in-depth

troubleshooting guides and frequently asked questions (FAQs) regarding the stability and

application of this linker in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is a Bromo-PEG4-MS linker and what is its
primary application?
The Bromo-PEG4-MS is a heterobifunctional linker commonly used in the synthesis of

Proteolysis Targeting Chimeras (PROTACs).[1] It features three key components:

Bromo group: A reactive handle that serves as a good leaving group for nucleophilic

substitution, often used to attach to a warhead targeting a specific protein.[2][3]

PEG4 spacer: A hydrophilic polyethylene glycol chain that enhances the solubility and

pharmacokinetic properties of the resulting conjugate.[4][5]

Maleimide-Succinimide (MS) group: A thiol-reactive group that readily forms a covalent bond

with cysteine residues on proteins, typically used for conjugation to an E3 ubiquitin ligase

ligand or the target protein itself.
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Its primary application is to bridge a target protein ligand and an E3 ligase ligand, forming a

PROTAC that hijacks the cell's ubiquitin-proteasome system to induce the degradation of the

target protein.
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Troubleshooting Low Conjugation Efficiency

Low Conjugation
Efficiency

Cause: Linker Hydrolysis?

Cause: Thiol Oxidation?

Cause: Suboptimal pH?

Solution: Use fresh linker.
Store properly.

Solution: Add TCEP.
Degas buffers.

Solution: Adjust pH to 6.5-7.5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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